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Compound of Interest

Compound Name:
4-Ethynyl-2-fluoro-1-

isopropoxybenzene

Cat. No.: B8128182

Get Quote

Executive Summary & Chemical Context
Compound Class: Fluorinated Phenylacetylenes (Terminal Alkynes) Primary Isomers: 1-

Ethynyl-4-fluorobenzene (p-FAB), 1-Ethynyl-2-fluorobenzene (o-FAB)[1]

Ethynyl fluorobenzenes are critical "fluorine-scan" building blocks in medicinal chemistry.[1]

They serve as bioisosteres for metabolic stability and are primary substrates in Sonogashira

cross-couplings and CuAAC (Click) reactions.

While standard Safety Data Sheets (SDS) classify these as "Flammable" and "Irritants," the

operational reality in a drug discovery lab is more nuanced.[1] The combination of a terminal

alkyne (acetylide risk), a fluorinated aromatic core (lipophilicity/permeation), and low flash

points creates a specific hazard profile that requires rigorous engineering controls.

Physicochemical Profiling
The following data aggregates experimentally validated properties for the two most common

isomers. Note the phase transition difference: the para isomer is often a solid/slush at room

temperature, while the ortho is a liquid.
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Property
1-Ethynyl-4-
fluorobenzene (p-
FAB)

1-Ethynyl-2-
fluorobenzene (o-
FAB)

Operational
Implication

CAS 766-98-3 766-49-4
Unique identifiers for

inventory tracking.[1]

Physical State
Low-melting Solid /

Liquid (mp 26–27 °C)
Liquid

p-FAB may require

gentle warming to

dispense; do not

overheat.[1]

Boiling Point
55–56 °C (at 40

mmHg)
40 °C (at 12 mmHg)

High Volatility Risk.

Significant vapor

generation even at

ambient pressure.[1]

Flash Point ~29 °C (Closed Cup) 37 °C (Closed Cup)

Flammable. Vapor/air

mixtures can ignite

near standard

hotplates.[1]

Density 1.048 g/mL 1.06 g/mL

Heavier than water;

spills will sink and

form dense non-

aqueous phase liquids

(DNAPLs).[1]

Reactivity
Terminal Alkyne (C≡C-

H)

Terminal Alkyne (C≡C-

H)

Shock Sensitive Risk

if exposed to

Cu(I)/Ag(I) without

ligands.[1]

Hazard Mechanics & Causality
Standard GHS codes (H226, H315, H319) do not capture the mechanism of failure.[1] This

section details the causality of specific laboratory risks.

The Acetylide Threat (Explosion Hazard)
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The proton on the terminal alkyne is weakly acidic (pKa ~25). In the presence of "coinage

metals" (Copper, Silver, Mercury) without stabilizing ligands, it can form metal acetylides:

Risk: Dried copper acetylides are highly shock-sensitive explosives.[1] Control: Never use
copper or brass fittings/needles with neat ethynyl fluorobenzenes.[1] Use stainless steel or
glass.

Exothermic Polymerization
Terminal alkynes are thermodynamically unstable relative to their polymers. Risk: Uncontrolled

heating or initiation by strong Lewis acids can trigger exothermic polymerization, leading to

vessel rupture. Control: Store stabilized (often with BHT) and cold (2–8 °C).

Fluorinated Permeation
The fluorine atom increases lipophilicity, facilitating rapid skin absorption compared to non-

fluorinated analogues. Risk: Systemic toxicity via dermal route.[1] Control: Standard Nitrile

gloves (4 mil) have breakthrough times <15 mins for aromatic hydrocarbons.[1] Double gloving

or Silver Shield/Laminate gloves are required for bulk handling.[1]

Visualization: Hazard Logic Cascade
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Figure 1: Causal logic connecting chemical structure to specific laboratory risks (Explosion vs.

Synthesis).[1]

Operational Protocols (Self-Validating Systems)
Storage & Inventory[1]

Temperature: 2–8 °C.[1][2][3]

Atmosphere: Argon or Nitrogen backfill is mandatory.[1] Oxygen promotes oxidative coupling

(Glaser coupling) to form diynes.

Validation: Check the liquid/solid state before use. If p-FAB (usually white solid) appears

yellow or brown, significant polymerization or oxidation has occurred.[1] Do not distill

degraded material to dryness; peroxides/polymers may concentrate.[1]
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Safe Handling Workflow
PPE: Safety glasses, Lab coat, Double Nitrile Gloves (Outer glove changed immediately

upon splash).[1]

Dispensing:

Solid (p-FAB): Allow bottle to warm to RT in a desiccator to prevent condensation. Weigh

in a fume hood.

Liquid (o-FAB): Use a glass syringe with a stainless steel needle.[1] Avoid plastic syringes

for long-term storage (swelling).[1]

Reaction Setup:

Ensure reaction solvent is degassed before adding the alkyne to prevent Glaser coupling.

If using Copper (CuI/CuSO4) for Click chemistry, add the alkyne last or premix Cu with the

ligand (TBTA/THPTA) to prevent "naked" copper acetylide formation.[1]

Spill Response (The "Barrier" Method)[1]
Minor Spill (<5 mL):

Evacuate immediate area (Flash point is low).

Cover with Vermiculite or activated carbon pads.

Solvent wash: Clean surface with Ethanol, then soapy water.

Major Spill (>50 mL):

Do not use water (immiscible, spreads the fire hazard).

Use Class B fire extinguisher foam if ignition occurs.

Call EHS.
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Synthesis Safety: The Sonogashira/Click Context
When using ethynyl fluorobenzenes in catalysis, the order of addition is a safety control.

Workflow Visualization
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Figure 2: Safe addition sequence for Sonogashira coupling to prevent copper acetylide

accumulation.

Emergency Response Data
Scenario Immediate Action Technical Rationale

Skin Contact
Wash with soap/water for 15

min.[1] Do not use alcohol.

Alcohol increases skin

permeability, driving the

fluorinated aromatic deeper

into the dermis.

Eye Contact Rinse for 15 min. Lift eyelids.
Fluorinated compounds can

cause corneal clouding.

Fire
Use CO2, Dry Chemical, or

Foam.[4][5]

HF Risk: Combustion produces

Hydrogen Fluoride gas.[1]

Firefighters must wear full

SCBA.

Ingestion Do NOT induce vomiting.

Aspiration hazard.[5][6][7] The

solvent/compound entering

lungs is more fatal than gastric

absorption.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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